Cas no 54029-11-7 (Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester)

Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester structure
54029-11-7 structure
Product Name:Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester
CAS No:54029-11-7
MF:C10H8N4O2S
MW:248.261119842529
CID:355797
PubChem ID:71364893
Update Time:2025-04-19

Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (5-thiocyanato-1H-benzimidazol-2-yl)-, methyl ester
    • methyl N-(6-thiocyanato-1H-benzimidazol-2-yl)carbamate
    • DTXSID80788339
    • Methyl [6-(thiocyanato)-1H-benzimidazol-2-yl]carbamate
    • 54029-11-7
    • SCHEMBL10816027
    • Inchi: 1S/C10H8N4O2S/c1-16-10(15)14-9-12-7-3-2-6(17-5-11)4-8(7)13-9/h2-4H,1H3,(H2,12,13,14,15)
    • InChI Key: DVBYHIVOKDDEIX-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

  • Exact Mass: 248.03694
  • Monoisotopic Mass: 248.03679668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 90.8
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